Cas no 847926-81-2 ((2,2-difluorocyclopropyl)methanamine)

(2,2-Difluorocyclopropyl)methanamine is a fluorinated cyclopropylamine derivative characterized by its unique structural and electronic properties. The presence of two fluorine atoms on the cyclopropane ring enhances its stability and influences its reactivity, making it a valuable intermediate in pharmaceutical and agrochemical synthesis. The strained cyclopropane ring and the difluoromethylamine moiety contribute to its potential as a building block for bioactive molecules, particularly in the development of enzyme inhibitors and receptor modulators. Its high purity and well-defined stereochemistry ensure consistent performance in synthetic applications. This compound is particularly useful in medicinal chemistry for the design of novel therapeutics due to its ability to improve metabolic stability and binding affinity.
(2,2-difluorocyclopropyl)methanamine structure
847926-81-2 structure
Product Name:(2,2-difluorocyclopropyl)methanamine
CAS No:847926-81-2
MF:C4H7F2N
MW:107.10188794136
MDL:MFCD13189563
CID:2085043
PubChem ID:21072530
Update Time:2025-05-20

(2,2-difluorocyclopropyl)methanamine Chemical and Physical Properties

Names and Identifiers

    • (2,2-Difluorocyclopropyl)methylamine
    • (2,2-difluorocyclopropyl)methanamine
    • C-(2,2-Difluoro-cyclopropyl)-methylamine
    • ISMZEPBEQCSYFX-UHFFFAOYSA-N
    • DB-222616
    • SCHEMBL1856950
    • MFCD13189563
    • EN300-82808
    • [(1S)-2,2-difluorocyclopropyl]methanamine
    • AKOS026716713
    • 2,2-Difluorocyclopropanemethanamine (ACI); (2,2-Difluorocyclopropyl)methylamine; 1-Aminomethyl-2,2-difluorocyclopropane
    • AB68662
    • (2,2-Difluorocyclopropyl) methanamine
    • Cyclopropanemethanamine, 2,2-difluoro-
    • F2147-3886
    • [(1R)-2,2-difluorocyclopropyl]methanamine
    • 847926-81-2
    • 1-(2,2-DIFLUOROCYCLOPROPYL)METHANAMINE
    • MDL: MFCD13189563
    • Inchi: 1S/C4H7F2N/c5-4(6)1-3(4)2-7/h3H,1-2,7H2
    • InChI Key: ISMZEPBEQCSYFX-UHFFFAOYSA-N
    • SMILES: FC1(CC1CN)F

Computed Properties

  • Exact Mass: 107.05465555Da
  • Monoisotopic Mass: 107.05465555Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 7
  • Rotatable Bond Count: 1
  • Complexity: 81.8
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.3
  • Topological Polar Surface Area: 26Ų

(2,2-difluorocyclopropyl)methanamine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
D445435-100mg
(2,2-Difluorocyclopropyl)methylamine
847926-81-2
100mg
$ 184.00 2023-04-14
TRC
D445435-1g
(2,2-Difluorocyclopropyl)methylamine
847926-81-2
1g
$ 1215.00 2022-06-05
TRC
D445435-1000mg
(2,2-Difluorocyclopropyl)methylamine
847926-81-2
1g
$ 1470.00 2023-04-14
eNovation Chemicals LLC
Y1126455-500mg
C-(2,2-Difluoro-cyclopropyl)-methylamine
847926-81-2 95%
500mg
$570 2023-09-04
eNovation Chemicals LLC
Y1126455-1g
C-(2,2-Difluoro-cyclopropyl)-methylamine
847926-81-2 95%
1g
$800 2023-09-04
eNovation Chemicals LLC
Y1126455-5g
C-(2,2-Difluoro-cyclopropyl)-methylamine
847926-81-2 95%
5g
$3185 2023-09-04
Enamine
EN300-82808-0.05g
(2,2-difluorocyclopropyl)methanamine
847926-81-2 95.0%
0.05g
$240.0 2025-02-21
Enamine
EN300-82808-0.1g
(2,2-difluorocyclopropyl)methanamine
847926-81-2 95.0%
0.1g
$252.0 2025-02-21
Enamine
EN300-82808-0.25g
(2,2-difluorocyclopropyl)methanamine
847926-81-2 95.0%
0.25g
$264.0 2025-02-21
Enamine
EN300-82808-0.5g
(2,2-difluorocyclopropyl)methanamine
847926-81-2 95.0%
0.5g
$275.0 2025-02-21

Additional information on (2,2-difluorocyclopropyl)methanamine

Introduction to (2,2-difluorocyclopropyl)methanamine (CAS No. 847926-81-2)

(2,2-difluorocyclopropyl)methanamine, identified by the CAS number 847926-81-2, is a fluorinated heterocyclic amine that has garnered significant attention in the field of pharmaceutical chemistry and organic synthesis. This compound belongs to a class of molecules characterized by their unique structural and electronic properties, which make them valuable intermediates in the development of novel therapeutic agents.

The molecular structure of (2,2-difluorocyclopropyl)methanamine consists of a cyclopropyl ring substituted with two fluorine atoms at the 2-position, attached to a methanamine group. This specific arrangement imparts distinct reactivity and stability, making it a versatile building block for synthetic chemists. The presence of fluorine atoms enhances the compound's lipophilicity and metabolic stability, which are critical factors in drug design.

In recent years, there has been a growing interest in fluorinated compounds due to their ability to modulate biological activity and improve pharmacokinetic profiles. Studies have demonstrated that fluorine atoms can influence the binding affinity of drug candidates to their target proteins, leading to enhanced efficacy and reduced side effects. The incorporation of fluorine into pharmaceuticals has become a cornerstone of modern medicinal chemistry.

One of the most compelling aspects of (2,2-difluorocyclopropyl)methanamine is its potential application in the synthesis of bioactive molecules. Researchers have leveraged its structural features to develop novel inhibitors and agonists targeting various therapeutic pathways. For instance, recent studies have highlighted its role in creating potent kinase inhibitors, which are crucial in treating cancers and inflammatory diseases. The fluorinated cyclopropyl moiety serves as a key pharmacophore, contributing to the compound's binding specificity and selectivity.

The synthesis of (2,2-difluorocyclopropyl)methanamine presents unique challenges due to the sensitivity of the fluorinated ring system. Advanced synthetic methodologies, such as transition-metal-catalyzed cross-coupling reactions and organometallic transformations, have been employed to achieve high yields and purity. These techniques ensure that the final product meets the stringent requirements for pharmaceutical applications.

From a computational chemistry perspective, (2,2-difluorocyclopropyl)methanamine has been extensively studied to understand its electronic properties and interactions with biological targets. Molecular modeling simulations have revealed insights into how the fluorine atoms influence the molecule's conformation and binding affinity. These findings are instrumental in guiding the design of next-generation drug candidates with improved pharmacological properties.

The pharmacological potential of (2,2-difluorocyclopropyl)methanamine has also been explored in preclinical studies. Researchers have investigated its effects on enzymes and receptors relevant to neurological disorders, such as Alzheimer's disease and Parkinson's disease. Preliminary results suggest that derivatives of this compound may exhibit neuroprotective properties, opening new avenues for therapeutic intervention.

In conclusion, (2,2-difluorocyclopropyl)methanamine (CAS No. 847926-81-2) is a promising intermediate in pharmaceutical research with significant applications in drug development. Its unique structural features and reactivity make it an invaluable tool for synthetic chemists and medicinal chemists alike. As research continues to uncover new therapeutic targets and mechanisms, compounds like (2,2-difluorocyclopropyl)methanamine will play an increasingly important role in shaping the future of medicine.

Recommended suppliers
ASIACHEM I&E (JIANGSU) CO., LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
ASIACHEM I&E (JIANGSU) CO., LTD
Hunan Well Medicine Synthesis Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hunan Well Medicine Synthesis Technology Co., Ltd.
Jiangsu Xinsu New Materials Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangsu Xinsu New Materials Co., Ltd
Handan Zechi Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinta Yudi Pharmaceutical Technology Co., Ltd.